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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzoyl cyanide

CAS No.: 2091697-40-2

Cat. No.: B2508179

Get Quote

Executive Summary & Compound Profile
2,4,5-Trifluorobenzoyl cyanide is a specialized fluorinated acylating agent used in the

synthesis of pharmaceuticals and agrochemicals. Unlike its precursor (benzoyl chloride), the

cyanide moiety confers unique regioselectivity ("the cyanide effect") in nucleophilic

substitutions, particularly with polyols and carbohydrates.[1]

This guide provides the critical spectroscopic data required to validate the identity and purity of

this intermediate, distinguishing it from its hydrolytic degradation product (2,4,5-trifluorobenzoic

acid) and its synthetic precursor (2,4,5-trifluorobenzoyl chloride).

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2508179#bc-rfq
https://www.benchchem.com/product/b2508179/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-2-4-5-trifluorobenzoyl-cyanide
https://pdf.benchchem.com/1222/A_Researcher_s_Guide_to_Selective_Benzoylation_Benzoyl_Cyanide_vs_Benzoyl_Chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2508179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

IUPAC Name 2,4,5-Trifluorobenzoyl cyanide

CAS Number 2091697-40-2

Molecular Formula

C

H

F

NO

Molecular Weight 185.10 g/mol

Physical State Low-melting solid or oil (dependent on purity)

Precursor
2,4,5-Trifluorobenzoyl chloride (CAS 88419-56-

1)

Synthesis & Structural Logic
The synthesis typically proceeds via nucleophilic acyl substitution of 2,4,5-trifluorobenzoyl

chloride using a metal cyanide source (CuCN or NaCN with PTC). The structural connectivity is

defined by the benzoyl core substituted with three fluorine atoms at the 2, 4, and 5 positions,

terminated by a nitrile group.

Reaction Pathway Diagram
The following diagram illustrates the synthesis and potential fragmentation pathways relevant

to Mass Spectrometry analysis.
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Figure 1: Synthesis from acid chloride and downstream Mass Spec fragmentation logic.
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Spectroscopic Data Analysis
The following data sets are derived from standard acyl cyanide characteristics and the specific

electronic effects of the 2,4,5-trifluoro substitution pattern.

A. Infrared Spectroscopy (FT-IR)
The IR spectrum provides the quickest "Go/No-Go" decision during synthesis. The key

indicator is the shift of the carbonyl stretch and the appearance of the nitrile stretch.

Functional Group

Frequency (

, cm

)

Intensity
Assignment &
Notes

C

N Stretch
2220 – 2235 Weak/Med

Diagnostic. Absent in

the chloride precursor.

C=O Stretch 1685 – 1700 Strong

Shifted to lower

frequency vs. chloride

(~1775 cm

) due to conjugation

with CN.

C=C Aromatic 1620, 1510 Medium

Typical fluorinated

benzene ring

breathing modes.

C–F Stretch 1000 – 1250 Strong
Multiple bands due to

C-F bonds.

Critical QC Check: If you see a broad band at 2500–3300 cm

(O-H stretch) and a carbonyl shift to ~1710 cm

, the sample has hydrolyzed to 2,4,5-trifluorobenzoic acid.

B. Mass Spectrometry (EI-MS)
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Electron Impact (EI) ionization (70 eV) produces a distinct fragmentation pattern driven by the

stability of the acylium ion and the subsequent loss of carbon monoxide.

m/z Value Ion Identity Interpretation

185 [M] Molecular Ion. Usually distinct.

159 [M – CN]

Base Peak (100%). Formation

of the stable 2,4,5-

trifluorobenzoyl cation

(Acylium).

131

[C

H

F

]

Loss of CO from m/z 159.[2]

Trifluorophenyl cation.

112

[C

H

F

]

Loss of F from the aryl cation

(minor pathway).

26 [CN] Cyanide fragment (often low

abundance).

C. Nuclear Magnetic Resonance (NMR)
NMR analysis is complex due to H-F and F-F coupling. The molecule possesses C

symmetry (planar).

H NMR (400 MHz, CDCl

)
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There are only two aromatic protons, but they appear as complex multiplets due to coupling

with three non-equivalent fluorine atoms.

Shift (

, ppm)
Multiplicity Integration Assignment

Coupling
Constants (

)

7.95 – 8.05 ddd 1H H6
coupling to F5

(ortho) and F4

(meta).

7.10 – 7.20 ddd 1H H3
coupling to F2

(ortho) and F4

(ortho).

Note: H6 is more deshielded (downfield) due to the proximity of the electron-withdrawing

Carbonyl-Cyanide moiety.

F NMR (376 MHz, CDCl

)
Three distinct fluorine environments exist. Signals will appear as complex multiplets.

-110 to -115 ppm: F5 (Adjacent to H6, meta to COCN).

-125 to -130 ppm: F4 (Para to COCN).[2]

-140 to -145 ppm: F2 (Ortho to COCN). Note: The ortho-F is often most shielded or distinct
due to the "ortho effect" and proximity to the carbonyl.

C NMR (100 MHz, CDCl

)
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Shift (

, ppm)
Assignment Notes

164.5 C=O
Carbonyl carbon (doublet or

multiplet due to F coupling).

112.8
C

N
Nitrile carbon. Diagnostic peak.

150 – 160 C-F
C2, C4, C5 (Large

~250 Hz).

115 – 125 C-H / C-C C1, C3, C6 (Complex splitting).

Experimental Protocol: Synthesis & Isolation
Safety Warning: This protocol involves cyanide sources. Work in a high-efficiency fume hood.

Keep a cyanide antidote kit available.

Methodology:

Reagents: 2,4,5-Trifluorobenzoyl chloride (1.0 eq), Cuprous Cyanide (CuCN, 1.2 eq).

Solvent: Anhydrous Acetonitrile or Toluene (dry).

Procedure:

Charge a flame-dried flask with CuCN and solvent under Nitrogen.

Add 2,4,5-trifluorobenzoyl chloride dropwise.

Reflux at 80–110°C for 2–4 hours. Monitor by TLC (or IR for disappearance of acid

chloride C=O).

Workup: Cool to RT. Filter off inorganic salts (CuCl/CuCN) through a Celite pad. Wash the

pad with solvent.
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Purification: Concentrate the filtrate in vacuo. Distillation is preferred for high purity (bp

approx. 90-100°C at reduced pressure), but the product may also be crystallized from

hexane/ether if solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. 2,4,5-Trifluorobenzoic acid(446-17-3) 13C NMR spectrum [chemicalbook.com]

3. Organic Syntheses Procedure [orgsyn.org]

4. US4113773A - Process for the production of benzoyl cyanide (I) - Google Patents
[patents.google.com]

5. 2,4,5-Trifluorobenzoyl chloride | C7H2ClF3O | CID 145164 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
2,4,5-Trifluorobenzoyl Cyanide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.oakwoodchemical.com/
https://orgsyn.org/demo.aspx?prep=cv3p0112
https://patents.google.com/patent/US4113773A/en
http://www.orgsyn.org/demo.aspx?prep=CV3P0112
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/145164
https://worldwide.espacenet.com/
https://www.benchchem.com/product/b2508179?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/1222/A_Researcher_s_Guide_to_Selective_Benzoylation_Benzoyl_Cyanide_vs_Benzoyl_Chloride.pdf
https://www.chemicalbook.com/SpectrumEN_446-17-3_13CNMR.htm
https://orgsyn.org/demo.aspx?prep=cv3p0112
https://patents.google.com/patent/US4113773A/en
https://patents.google.com/patent/US4113773A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoyl-chloride
https://www.benchchem.com/product/b2508179/docs#technical-guide-spectroscopic-characterization-of-2-4-5-trifluorobenzoyl-cyanide
https://www.benchchem.com/product/b2508179/docs#technical-guide-spectroscopic-characterization-of-2-4-5-trifluorobenzoyl-cyanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2508179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b2508179/docs#technical-guide-spectroscopic-
characterization-of-2-4-5-trifluorobenzoyl-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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